Cas no 355-49-7 (Perfluorohexadecane)

• Product Name: Perfluorohexadecane
• CAS No: 355-49-7
• MF: C₁₆F₃₄
• MW: 838.116924285889
• MDL: MFCD00042085
• CID: 314512
• PubChem ID: 67735
• Update Time: 2025-11-01

Perfluorohexadecane Chemical and Physical Properties

Names and Identifiers

• Hexadecane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-tetratriacontafluoro-
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-tetratriacontafluorohexadecane
• Hexadecane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-...
• Perfluorohexadecane
• Perfluoro-n-hexadecane
• Perfluoro-n-hexadecaneneat
• EINECS 206-588-7
• Hexadecane,tetratriacontafluoro
• Perfluorcetan
• Perfluorhexadecan
• perfluorocetane
• Tetratriacontafluor-hexadecan
• tetratriacontafluoro-hexadecane
• DTXSID40188997
• FT-0723219
• Tetratriacontafluorohexadecane
• SCHEMBL984715
• MFCD00042085
• 2-Aminomethyl-1-N-Fmoc-piperidinehydrochloride
• 355-49-7
• AKOS016015565
• AQPUCGPFMVEJGS-UHFFFAOYSA-N
• NS00018985
• Hexadecane, tetratriacontafluoro-

• MDL： MFCD00042085
• Inchi： 1S/C16F34/c17-1(18,3(21,22)5(25,26)7(29,30)9(33,34)11(37,38)13(41,42)15(45,46)47)2(19,20)4(23,24)6(27,28)8(31,32)10(35,36)12(39,40)14(43,44)16(48,49)50
• InChI Key： AQPUCGPFMVEJGS-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 837.94600
• Monoisotopic Mass: 837.945709
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 50
• Rotatable Bond Count: 15
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 11.8

Experimental Properties

• Density: 1.9000 (rough estimate)
• Melting Point: 125-126°C
• Boiling Point: 239-240°C
• Flash Point: 113.8°C
• Refractive Index: 1.2830 (estimate)
• PSA: 0.00000
• LogP: 11.00520

Perfluorohexadecane Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on Perfluorohexadecane

Perfluorohexadecane (CAS No. 355-49-7): An Overview of Properties, Applications, and Recent Research Advances

Perfluorohexadecane (CAS No. 355-49-7) is a synthetic perfluorocarbon compound with a unique combination of physical and chemical properties that make it highly valuable in various scientific and industrial applications. This compound, also known as C16F34, is characterized by its high density, low surface tension, and exceptional chemical stability. These properties have led to its widespread use in fields such as biomedicine, materials science, and chemical engineering.

The molecular structure of Perfluorohexadecane consists of a long chain of carbon atoms fully substituted with fluorine atoms. This fluorination process imparts remarkable inertness to the molecule, making it resistant to chemical reactions and degradation. The compound's high density (1.76 g/cm³ at 20°C) and low surface tension (18.8 mN/m at 20°C) contribute to its unique behavior in various environments.

In the biomedical field, Perfluorohexadecane has gained significant attention due to its biocompatibility and ability to carry gases. It has been extensively studied for use in oxygen-carrying fluids for artificial blood substitutes and in the treatment of respiratory distress syndrome (RDS) in neonates. Recent research has also explored its potential in drug delivery systems, where its high solubility for gases and low toxicity make it an attractive candidate for targeted therapy.

A study published in the Journal of Biomedical Materials Research in 2021 investigated the use of Perfluorohexadecane-based emulsions for enhancing the delivery of therapeutic agents to cancer cells. The researchers found that these emulsions could effectively encapsulate and deliver drugs while minimizing side effects, demonstrating the compound's potential in oncology applications.

In materials science, Perfluorohexadecane is used as a coating material to improve the hydrophobicity and oleophobicity of surfaces. Its low surface tension allows it to form a uniform layer on various substrates, making it useful in applications such as self-cleaning surfaces, anti-fouling coatings, and water-repellent textiles. A recent study published in the Journal of Colloid and Interface Science explored the use of Perfluorohexadecane-coated nanoparticles for enhancing the performance of lithium-ion batteries by reducing electrolyte degradation.

The chemical stability of Perfluorohexadecane also makes it an excellent choice for use in chemical engineering processes where harsh conditions are common. It can be used as a heat transfer fluid in high-temperature applications due to its high thermal stability and low volatility. Additionally, its non-reactive nature ensures that it does not interfere with chemical reactions or contaminate products.

In environmental science, the impact of perfluorocarbons on the environment has been a topic of interest due to their long atmospheric lifetime and potential contribution to global warming. However, recent studies have shown that the environmental impact of specific compounds like Perfluorohexadecane can be minimized through proper handling and disposal practices. A review article published in the Journal of Environmental Science & Health discussed strategies for reducing the environmental footprint of perfluorocarbons while maintaining their beneficial properties.

The future prospects for Perfluorohexadecane are promising, with ongoing research exploring new applications and optimizing existing ones. In biomedicine, there is growing interest in using perfluorocarbons as contrast agents for medical imaging techniques such as MRI and ultrasound. The unique physical properties of Perfluorohexadecane, particularly its ability to carry gases, make it a suitable candidate for these applications.

In conclusion, Perfluorohexadecane (CAS No. 355-49-7) is a versatile compound with a wide range of applications across multiple fields. Its unique combination of physical and chemical properties makes it an invaluable tool in biomedicine, materials science, chemical engineering, and environmental science. As research continues to uncover new uses and optimize existing applications, the importance of this compound is likely to grow even further.